Cas no 349609-85-4 (2-pyridin-4-yl-1,3-benzoxazol-5-amine)

• Product Name: 2-pyridin-4-yl-1,3-benzoxazol-5-amine
• CAS No: 349609-85-4
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• MDL: MFCD00448006
• CID: 1077624
• PubChem ID: 736009
• Update Time: 2025-10-31

2-pyridin-4-yl-1,3-benzoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridin-4-yl-benzooxazol-5-ylamine
• 2-(4-pyridyl)benzoxazole-5-ylamine
• 2-(pyridin-4-yl)-1,3-benzoxazol-5-amine
• 5-amino-2-(pyridine-4-yl)benzo[d]oxazole
• AC1LEH5C
• CBDivE_012963
• Oprea1_262137
• SureCN4076162
• WAY-116356
• MFCD00448006
• ZCTHPTXYNUMPGE-UHFFFAOYSA-N
• BBL012052
• 5-amino-2-(pyridine-4-yl) benzo[d]oxazole
• 2-pyridin-4-yl-1,3-benzoxazol-5-amine
• DTXSID90352904
• 2-(pyridin-4-yl)benzo[d]oxazol-5-amine
• BDBM50333214
• SR-01000465976-1
• SR-01000465976
• EU-0041953
• AKOS000108388
• SCHEMBL4076162
• 2-(4-Pyridinyl)-5-benzoxazolamine
• 2-Pyridin-4-ylbenzooxazol-5-yl amine
• F95381
• VS-03182
• CCG-109259
• ALBB-006224
• STK026134
• 349609-85-4
• CHEMBL1645099
• 2-(4-pyridinyl)-1,3-benzoxazol-5-ylamine
• AG-205/07866005

• MDL： MFCD00448006
• Inchi： 1S/C12H9N3O/c13-9-1-2-11-10(7-9)15-12(16-11)8-3-5-14-6-4-8/h1-7H,13H2
• InChI Key： ZCTHPTXYNUMPGE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN=CC=2)=NC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 211.074561919g/mol
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 405.4±25.0 °C at 760 mmHg
• Flash Point: 199.0±23.2 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-pyridin-4-yl-1,3-benzoxazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-pyridin-4-yl-1,3-benzoxazol-5-amine

Introduction to 2-pyridin-4-yl-1,3-benzoxazol-5-amine (CAS No. 349609-85-4)

2-pyridin-4-yl-1,3-benzoxazol-5-amine, identified by the chemical identifier CAS No. 349609-85-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzoxazole family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of 2-pyridin-4-yl-1,3-benzoxazol-5-amine combines a pyridine ring with a benzoxazole core, creating a scaffold that is conducive to interactions with biological targets.

The pyridine moiety is a common pharmacophore in medicinal chemistry, contributing to the compound's ability to engage with various enzymes and receptors. Specifically, the nitrogen atom in the pyridine ring can form hydrogen bonds or coordinate with metal ions, enhancing its binding affinity. The benzoxazole component introduces an oxygen-rich environment that can interact with hydrophobic and polar regions of biological targets, making this compound a versatile candidate for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-pyridin-4-yl-1,3-benzoxazol-5-amine with high precision. Studies suggest that this compound may exhibit inhibitory activity against several enzymes implicated in inflammatory and metabolic disorders. For instance, preliminary docking studies have indicated potential interactions with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins involved in pain and inflammation.

Moreover, the 1,3-benzoxazol-5-amino group provides a site for further functionalization, allowing chemists to modify the compound's properties for specific therapeutic needs. This flexibility has led to its exploration as a precursor in synthesizing novel derivatives with enhanced pharmacokinetic profiles or improved target specificity. The amine functionality also opens possibilities for salt formation, which can influence solubility and bioavailability—critical factors in drug development.

In the context of contemporary pharmaceutical research, 2-pyridin-4-yl-1,3-benzoxazol-5-amine represents an example of how structural diversity can be leveraged to discover new therapeutic agents. The benzoxazole core is particularly relevant in medicinal chemistry due to its presence in several FDA-approved drugs used for conditions ranging from fungal infections to cancer treatment. By integrating the pyridine moiety into this scaffold, researchers aim to expand the therapeutic spectrum of benzoxazole derivatives.

One of the most promising areas of investigation involves the potential anti-inflammatory properties of 2-pyridin-4-yl-1,3-benzoxazol-5-amine. Chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disorders, and certain types of cancer. Preclinical studies have suggested that compounds targeting inflammatory pathways may offer significant therapeutic benefits. The ability of 2-pyridin-4-yl-1,3-benzoxazol-5-amine to modulate key inflammatory mediators has prompted further exploration into its mechanism of action.

Additionally, the compound's interaction with biological targets beyond traditional enzymes has been a subject of interest. Emerging research indicates that benzoxazole derivatives can influence protein-protein interactions and epigenetic modifications, which are increasingly recognized as critical regulators of cellular processes. The presence of both pyridine and benzoxazole moieties in 2-pyridin-4-ylyl-,3-benzozaxol-,5-amino may contribute to its multifaceted activity by enabling simultaneous engagement with multiple binding sites on biological targets.

The synthesis of 2-pyridin-,4-ylyl-,1-,3-benzoxazol-,5-amino has been optimized through various synthetic routes to ensure high yield and purity. Modern synthetic methodologies often employ transition metal catalysis or palladium-mediated cross-coupling reactions to construct the benzoxazole core efficiently. These approaches not only streamline the synthesis process but also allow for greater control over regioselectivity and stereoselectivity—factors that are crucial for achieving desired pharmacological outcomes.

In conclusion, 2-pyridin-,4-ylyl-,1-,3-benzoxazol-,5-amino (CAS No.,349609,-85,-4) stands as a compelling example of how structural innovation can drive pharmaceutical discovery. Its unique combination of pharmacophoric elements positions it as a valuable tool for investigating new therapeutic strategies across multiple disease areas. As research progresses, 2-pyridin-,4-ylyl-,1-,3-benzoxazol-,5-amino may pave the way for novel treatments targeting inflammation, metabolic disorders,and other challenging conditions.